1-(4-chlorophenyl)-2-({5-[(2,4-dichlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)ethanone

• Molecular Formula: C23H16Cl3N3O2S
• Molecular Weight: 504.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-[[5-[(2,4-dichlorophenoxy)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C23H16Cl3N3O2S/c24-16-8-6-15(7-9-16)20(30)14-32-23-28-27-22(29(23)18-4-2-1-3-5-18)13-31-21-11-10-17(25)12-19(21)26/h1-12H,13-14H2
• InChI Key: HTBVHTYDHDHXOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)C3=CC=C(C=C3)Cl)COC4=C(C=C(C=C4)Cl)Cl

Description

1-(4-chlorophenyl)-2-({5-[(2,4-dichlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)ethanone is a synthetic chemical compound of significant interest in medicinal chemistry research, particularly in the development of novel enzyme inhibitors. Its core structure incorporates a 1,2,4-triazole moiety, a privileged scaffold in drug discovery known for its versatile biological activities. Recent studies highlight its potential as a potent inhibitor of glycogen synthase kinase-3β (GSK-3β), a serine/threonine kinase implicated in pathological processes such as Alzheimer's disease, cancer, and Type 2 diabetes . The strategic incorporation of halogenated aromatic systems, including the 4-chlorophenyl and 2,4-dichlorophenoxy groups, is a common pharmacophoric element designed to enhance binding affinity and selectivity for target proteins. Research into this compound and its analogs focuses on elucidating the structure-activity relationship (SAR) that governs its inhibitory potency, providing critical insights for the design of next-generation therapeutic agents for neurological disorders and oncology. Its primary research value lies in its utility as a key chemical tool for probing GSK-3β-related signaling pathways and validating new targets within these cascades.

Biological Activity

The compound 1-(4-chlorophenyl)-2-({5-[(2,4-dichlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)ethanone is a complex organic molecule with potential biological activities. This article reviews its biological properties, focusing on its cytotoxicity, anti-inflammatory effects, and structure-activity relationships (SAR).

Chemical Structure

The molecular formula for the compound is $C_{18}H_{16}Cl_2N_2O_2S$. Its structure includes a triazole ring, a chlorophenyl moiety, and a sulfanyl group, which contribute to its biological activity.

1. Cytotoxicity

Research indicates that this compound exhibits significant cytotoxic effects against various cancer cell lines. A study evaluated its potency on human cervical cancer (SISO) and bladder cancer (RT-112) cell lines. The results demonstrated that the compound has an IC50 value ranging from 2.38 to 3.77 µM , indicating strong inhibitory activity compared to the reference drug cisplatin (IC50 = 0.24–1.22 µM) .

Table 1: Cytotoxic Activity of the Compound

Cell Line	IC50 (µM)	Reference Drug IC50 (µM)
SISO	2.38–3.77	0.24–1.22
RT-112	3.42–5.59	0.24–1.22

2. Induction of Apoptosis

The compound also induces apoptosis in cancer cells. In the SISO cell line, treatment with the compound at IC50 concentrations resulted in 10.2% early apoptotic cells and 17.2% at doubled concentrations . This suggests that the compound not only inhibits cell growth but also triggers programmed cell death.

3. Anti-inflammatory Effects

In addition to its anticancer properties, the compound has shown potential anti-inflammatory activity. It was tested in vitro for its ability to inhibit nitric oxide production in LPS-stimulated microglia cells, demonstrating significant protective effects against neuroinflammation . This suggests a broader therapeutic potential beyond oncology.

Structure-Activity Relationship (SAR)

The presence of electron-withdrawing groups such as chlorine on the phenyl rings appears crucial for enhancing the cytotoxicity of the compound. Studies indicate that compounds with multiple electron-withdrawing substituents exhibit increased potency against cancer cell lines .

Key Findings:

• Electron-withdrawing groups enhance cytotoxicity.
• The triazole moiety is essential for biological activity.
• Substituents on the phenyl rings influence overall efficacy.

Case Studies

Several studies have investigated similar compounds with variations in their structure, leading to insights into their biological activities:

• Compound Variants: Variations in substituents on the triazole ring have yielded compounds with varying degrees of cytotoxicity and selectivity towards different cancer types.
• Comparative Analysis: Compounds structurally similar to the target compound have shown varying IC50 values across different cell lines, emphasizing the importance of specific functional groups in determining biological activity.

Comparison with Similar Compounds

Key Differences :

• highlights the use of 2,4-difluorophenyl and phenylsulfonyl groups, which enhance electrophilicity compared to the target’s dichlorophenoxy group.
• describes cyclobutyl and thiophene substitutions, which introduce conformational rigidity absent in the target.

Preparation Methods

Key Steps:

• Thiosemicarbazide-Alkyne Cycloaddition :

  • A thiosemicarbazide derivative (e.g., with a (2,4-dichlorophenoxy)methyl group) reacts with an alkyne (e.g., phenylacetylene) to form the triazole ring. This method introduces substituents at positions 3 and 4.

  • Example: Reaction of 5-[(2,4-dichlorophenoxy)methyl]-4-phenyl-1,2,4-triazole-3-thiol with bromoethanone derivatives.

• Post-Functionalization :

  • The 5-position of the triazole is modified via alkylation or Mitsunobu reactions to attach the (2,4-dichlorophenoxy)methyl group.

  • The 4-phenyl group may be introduced during cycloaddition or via cross-coupling (e.g., Suzuki-Miyaura).

Step	Reagents/Conditions	Purpose	Yield
Cycloaddition	Thiosemicarbazide + alkyne, thermal	Triazole ring formation	Moderate-High
Alkylation (Mitsunobu)	(2,4-Dichlorophenol), DEAD, PPh₃	Introduce (2,4-dichlorophenoxy)methyl group	60–80%

Sulfanyl Linkage Formation

The triazole-thiol intermediate is coupled to the ethanone moiety via nucleophilic substitution (SN2) .

Reaction Scheme:

• Triazole-Thiol Synthesis :

  • The triazole is functionalized with a thiol group (-SH) via reduction of thioether precursors or direct substitution.

• Coupling with Bromoethanone :

  • The triazole-thiol reacts with 2-bromo-1-(4-chlorophenyl)ethanone in the presence of a base (e.g., sodium acetate) in ethanol.

  • Conditions : Reflux (5–8 hours), inert atmosphere.

Component	Role	Source
2-Bromo-1-(4-chlorophenyl)ethanone	Electrophilic partner for SN2	PubChem CID 745368
Sodium acetate	Base to deprotonate thiol	PMC10848969
Ethanol	Solvent	PMC10848969

Yield : ~76.8% (analogous reaction).

Purification and Characterization

Purification Methods :

• Recrystallization : Ethanol/water mixtures.

• Column Chromatography : Silica gel, hexane/ethyl acetate gradients.

Analytical Techniques :

• NMR Spectroscopy :

  • $^1H$ NMR: Confirms aromatic protons, ethanone (-CO-), and triazole substituents.

  • $^{13}C$ NMR: Identifies carbonyl (δ ~200 ppm) and sulfur-linked carbons.

• Mass Spectrometry :

  • Molecular ion peak at $m/z$ 392.87 (C$_{20}$H$_{17}$ClN$_2$O$_2$S).

• Hirshfeld Surface Analysis :

  • Maps intermolecular interactions (e.g., S⋯O contacts) in crystalline structures.

Challenges and Optimization

Critical Factors :

Parameter	Impact	Optimization
Solvent	Affects reaction rate and selectivity	Ethanol preferred for SN2 reactions
Temperature	Influences side reactions	Reflux (~80°C) under inert atmosphere
Base Strength	Controls thiol deprotonation	Sodium acetate (weak base)

Side Reactions :

• Oxidation : Thiol (-SH) may oxidize to disulfide (-S-S-) in aerobic conditions. Mitigated by inert gas purging.

• Byproducts : Unreacted starting materials or over-alkylation products. Prevented via stoichiometric control.

Summary of Key Data

Parameter	Value	Source
Molecular Formula	C$_{20}$H$_{17}$ClN$_2$O$_2$S	Evitachem
Molar Mass	392.87 g/mol	Evitachem
Yield (SN2 Coupling)	~76.8%	PMC10848969
Crystallization Solvent	Ethanol/Water	PMC10848969